Flufenacet ESA sodium salt
Flufenacet ESA sodium salt
Brand Name:
Vulcanchem
CAS No.:
947601-87-8
VCID:
VC21238576
InChI:
InChI=1S/C11H14FNO4S.Na/c1-8(2)13(11(14)7-18(15,16)17)10-5-3-9(12)4-6-10;/h3-6,8H,7H2,1-2H3,(H,15,16,17);/q;+1/p-1
SMILES:
CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+]
Molecular Formula:
C11H13FNNaO4S
Molecular Weight:
297.28 g/mol
Flufenacet ESA sodium salt
CAS No.: 947601-87-8
Cat. No.: VC21238576
Molecular Formula: C11H13FNNaO4S
Molecular Weight: 297.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 947601-87-8 |
|---|---|
| Molecular Formula | C11H13FNNaO4S |
| Molecular Weight | 297.28 g/mol |
| IUPAC Name | sodium;2-(4-fluoro-N-propan-2-ylanilino)-2-oxoethanesulfonate |
| Standard InChI | InChI=1S/C11H14FNO4S.Na/c1-8(2)13(11(14)7-18(15,16)17)10-5-3-9(12)4-6-10;/h3-6,8H,7H2,1-2H3,(H,15,16,17);/q;+1/p-1 |
| Standard InChI Key | QKYDPLRLNWGQEJ-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
| SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator